Cas no 3770-82-9 (1,3-Dibenzoylbenzene)
1,3-Dibenzoylbenzene is an aromatic diketone compound with the molecular formula C₂₀H₁₄O₂, featuring two benzoyl groups attached to a central benzene ring in the meta position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty polymers. Its rigid molecular structure and high thermal stability make it suitable for applications requiring robust aromatic frameworks. Additionally, 1,3-dibenzoylbenzene serves as a precursor in photochemical studies and material science due to its ability to participate in cross-coupling reactions and form complex conjugated systems. The compound is typically available as a crystalline solid with well-defined purity grades for research and industrial use.
1,3-Dibenzoylbenzene structure
Product Name:1,3-Dibenzoylbenzene
CAS No:3770-82-9
MF:C20H14O2
MW:286.323965549469
MDL:MFCD00014086
CID:84860
PubChem ID:24864420
Update Time:2025-06-09
1,3-Dibenzoylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Phenylenebis(phenylmethanone)
- 3-Benzoylbenzophenone
- 1,3-Dibenzoylbenzene
- (3-benzoylphenyl)-phenylmethanone
- NSC 43091
- NSC 631642
- m-Benzoylbenzophenone
- m-Dibenzoylbenzene
- Methanone, 1,3-phenylenebis[phenyl-
- (3-benzoylphenyl)(phenyl)methanone
- m-DIBENZOYL BENZENE
- MJQHDSIEDGPFAM-UHFFFAOYSA-N
- NSC631642
- Methanone, 1,3-phenylenebis(phenyl-
- AK126373
- Methanone, 1,1'-(1,3-phenylene)bis(1-phenyl-
- phenyl 3-(phenylcarbonyl)phenyl ketone
- Methanone, 1,1'-(1,3-phenylene)bis[1-phenyl-
- isophthalophenone
- NSC43091
- 1,3 dibenzoylben
- 1,3 dibenzoylbenzene
- 1,3-dibenzoyl-benzene
- NSC-43091
- 1,3-phenylene-bis(phenyl methanone)
- NCGC00247278-01
- InChI=1/C20H14O2/c21-19(15-8-3-1-4-9-15)17-12-7-13-18(14-17)20(22)16-10-5-2-6-11-16/h1-14
- AE-848/02248038
- NCI60_010378
- DTXSID7063180
- CS-W010018
- HMS3052J04
- 3770-82-9
- MLS001360016
- NSC-631642
- 1,1'-(1,3-Phenylene)bis[1-phenylmethanone]
- AS-61257
- EINECS 223-210-6
- SMR001224328
- (3-benzoylphenyl)-phenyl-methanone
- MFCD00014086
- NS00030273
- FT-0606618
- CHEMBL1334135
- SCHEMBL135162
- JV3HW5BM2Y
- AKOS015839045
- 1,3-Dibenzoylbenzene, 98%
- DTXCID6039396
- DB-049179
-
- MDL： MFCD00014086
- Inchi： 1S/C20H14O2/c21-19(15-8-3-1-4-9-15)17-12-7-13-18(14-17)20(22)16-10-5-2-6-11-16/h1-14H
- InChI Key： MJQHDSIEDGPFAM-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)C1C=CC=C(C(C2C=CC=CC=2)=O)C=1
- BRN： 1973337
Computed Properties
- Exact Mass: 286.09900
- Monoisotopic Mass: 286.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.6
- Topological Polar Surface Area: 34.1
Experimental Properties
- Color/Form: solid
- Density: 1.165±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 105-108 °C (lit.)
- Boiling Point: No date available
- Flash Point: No date available
- Refractive Index: 1.615
- Solubility: Insuluble (4.0E-3 g/L) (25 ºC),
- PSA: 34.14000
- LogP: 4.14860
- Solubility: Not determined
- Vapor Pressure: No date available
1,3-Dibenzoylbenzene Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S22-S24/25
- TSCA：Yes
- Safety Term：S22;S24/25
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,3-Dibenzoylbenzene Customs Data
- HS CODE：2914399090
- Customs Data：
China Customs Code:
2914399090Overview:
2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1,3-Dibenzoylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-OQ234-5g |
1,3-Dibenzoylbenzene |
3770-82-9 | 98% | 5g |
￥340.0 | 2022-07-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-OQ234-1g |
1,3-Dibenzoylbenzene |
3770-82-9 | 98% | 1g |
￥102.0 | 2022-07-29 | |
| Chemenu | CM160172-100g |
1,3-Dibenzoylbenzene |
3770-82-9 | 95+% | 100g |
$303 | 2021-06-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D136586-25g |
1,3-Dibenzoylbenzene |
3770-82-9 | 98% | 25g |
¥552.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D136586-5g |
1,3-Dibenzoylbenzene |
3770-82-9 | 98% | 5g |
¥127.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D136586-100g |
1,3-Dibenzoylbenzene |
3770-82-9 | 98% | 100g |
¥1766.90 | 2023-09-03 | |
| Chemenu | CM160172-100g |
1,3-Dibenzoylbenzene |
3770-82-9 | 95+% | 100g |
$303 | 2022-06-11 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026397-100g |
1,3-Dibenzoylbenzene |
3770-82-9 | 98% | 100g |
￥3060 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026397-25g |
1,3-Dibenzoylbenzene |
3770-82-9 | 98% | 25g |
￥389 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026397-5g |
1,3-Dibenzoylbenzene |
3770-82-9 | 98% | 5g |
￥84 | 2024-05-23 |
1,3-Dibenzoylbenzene Related Literature
-
Shigeaki Nakazawa,Kazunobu Sato,Daisuke Shiomi,Masafumi Yano,Takamasa Kinoshita,Maria Luisa T. M. B. Franco,Maria Celina R. L. R. Lazana,Maria Candida B. L. Shohoji,The late Koichi Itoh,Takeji Takui Phys. Chem. Chem. Phys. 2011 13 1424
-
Giovanny Carvalho dos Santos,Vitor Fernandes Moreno,Bruno Henrique Sacoman Torquato da Silva,Luiz Carlos da Silva-Filho New J. Chem. 2019 43 18415
-
Moritz Meier-Merziger,Marcel Fickenscher,Frank Hartmann,Bj?rn Kuttich,Tobias Kraus,Markus Gallei,Holger Frey Polym. Chem. 2023 14 2820
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4. Hydrazone-based boron difluoride complexes as triplet photosensitizers for singlet oxygen generationSven van Vliet,Johannes G. H. Hermens,Youxin Fu,Lukas Pfeifer,Ben L. Feringa Chem. Commun. 2023 59 884
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5. Reactions of 1,1-diarylethylenes with selenium compoundsD. Elmaleh,S. Patai,Z. Rappoport J. Chem. Soc. C 1971 2637
3770-82-9 (1,3-Dibenzoylbenzene) Related Products
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